6,7-Dihydro-5h-pyrrolo[1,2-b][1,2,4]triazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“6,7-Dihydro-5h-pyrrolo[1,2-b][1,2,4]triazole” is a chemical compound with the molecular formula C5H7N3 . It is a solid substance at room temperature . The compound has been used in various chemical reactions and has potential applications in the field of medicine .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, a four-step process including etherification, hydrazonation, cyclization, and reduction has been used to synthesize 3-(Piperidin-4-yl)-6,7-dihydro-5H-pyrrolo[2,1-c][1,2,4]triazole .Molecular Structure Analysis
The molecular structure of “6,7-Dihydro-5h-pyrrolo[1,2-b][1,2,4]triazole” has been analyzed using various techniques. For example, the crystal structure of a similar compound, 6,7-dihydro-5H-pyrrolo[1,2-a]imidazole, was determined using X-ray crystallography .Chemical Reactions Analysis
The compound has been involved in various chemical reactions. For instance, it has been used as a catalyst for intermolecular homodimerization of aryl aldehydes, intramolecular aldehyde-ketone benzoin cyclizations, and intramolecular Stetter reactions .Physical And Chemical Properties Analysis
The compound is a solid at room temperature . It has a molecular weight of 145.59 .Scientific Research Applications
Necroptosis Inhibitors
6,7-Dihydro-5h-pyrrolo[1,2-b][1,2,4]triazole derivatives have been reported as potent necroptosis inhibitors . Necroptosis is a form of programmed cell death that is associated with inflammatory diseases, neurodegenerative diseases, and cancers . The representative compound 26 displayed potent anti-necroptotic activity in both human and mouse cellular assays and exhibited potent inhibitory activity against receptor-interacting protein kinase 1 (RIPK1) .
Anti-Inflammatory Applications
The development of necroptosis inhibitors, such as 6,7-Dihydro-5h-pyrrolo[1,2-b][1,2,4]triazole derivatives, has emerged as a promising strategy to effectively mitigate necroptosis-related inflammatory diseases .
Neurodegenerative Diseases
6,7-Dihydro-5h-pyrrolo[1,2-b][1,2,4]triazole derivatives can be used in the treatment of neurodegenerative diseases. By inhibiting necroptosis, these compounds can potentially prevent the death of neurons, which is a characteristic feature of neurodegenerative diseases .
Cancer Treatment
6,7-Dihydro-5h-pyrrolo[1,2-b][1,2,4]triazole derivatives have potential applications in cancer treatment. They can inhibit necroptosis, a form of cell death that is often dysregulated in cancer .
Drug Development
The 6,7-Dihydro-5h-pyrrolo[1,2-b][1,2,4]triazole derivatives represent a promising lead compound for future necroptosis inhibitor development .
Catalyst for Chemical Reactions
Although not directly related to the exact compound , a similar compound, 6,7-Dihydro-2-pentafluorophenyl-5H-pyrrolo 2,1-c -1,2,4-triazolium, is used as a catalyst for intermolecular homodimerization of aryl aldehydes, intramolecular aldehyde-ketone benzoin cyclizations, and intramolecular Stetter reactions .
Mechanism of Action
Target of Action
The primary target of the compound 6,7-Dihydro-5h-pyrrolo[1,2-b][1,2,4]triazole is the receptor-interacting protein kinase 1 (RIPK1). RIPK1 plays a crucial role in the regulation of necroptosis, a form of programmed cell death .
Mode of Action
6,7-Dihydro-5h-pyrrolo[1,2-b][1,2,4]triazole interacts with RIPK1 by binding to its allosteric pocket. This interaction inhibits the activity of RIPK1, thereby preventing the initiation of necroptosis .
Biochemical Pathways
The inhibition of RIPK1 by 6,7-Dihydro-5h-pyrrolo[1,2-b][1,2,4]triazole affects the necroptosis pathway. Necroptosis is a form of cell death that is typically associated with inflammatory diseases, neurodegenerative diseases, and cancers. By inhibiting RIPK1, 6,7-Dihydro-5h-pyrrolo[1,2-b][1,2,4]triazole can potentially mitigate these conditions .
Pharmacokinetics
The pharmacokinetic properties of 6,7-Dihydro-5h-pyrrolo[1,2-b][1,2,4]triazole, such as its absorption, distribution, metabolism, and excretion (ADME), are crucial for understanding its bioavailability. In vivo studies have been performed to determine the oral exposure of this compound . .
Result of Action
The result of the action of 6,7-Dihydro-5h-pyrrolo[1,2-b][1,2,4]triazole is the potent inhibition of necroptosis in both human and mouse cellular assays . This inhibition is achieved through the compound’s interaction with RIPK1, leading to potential therapeutic effects in necroptosis-related conditions.
properties
IUPAC Name |
6,7-dihydro-5H-pyrrolo[1,2-b][1,2,4]triazole |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H7N3/c1-2-5-6-4-7-8(5)3-1/h4H,1-3H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZIDGVAHRHJQVST-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=NC=NN2C1 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H7N3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
109.13 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.